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Introduction

The field of nanotechnology has witnessed a surge in the development of eco-friendly and
cost-effective methods for synthesizing nanoparticles. Green synthesis, which utilizes biological
entities like plants and microorganisms, has emerged as a promising alternative to
conventional chemical and physical methods. This document provides detailed application
notes and protocols for the green synthesis of cadmium oxide (CdO) and lead oxide (PbO)
nanoparticles, with a focus on their potential applications in drug development. While the green
synthesis of individual CdO and PbO nanoparticles is well-documented, the synthesis of
composite cadmium lead oxide nanoparticles through these methods is not yet established in
the scientific literature. Therefore, this guide will address the synthesis of each nanoparticle
type separately.

l. Green Synthesis of Cadmium Oxide (CdO)
Nanoparticles

Cadmium oxide nanoparticles are n-type semiconductors with applications in various fields,
including catalysis, sensors, and medicine due to their unique physicochemical properties.[1]
Green synthesis of CdO nanoparticles often employs plant extracts that contain a rich variety of
biomolecules such as flavonoids, alkaloids, and polyphenols, which act as both reducing and
capping agents.[2][3]

Applications in Drug Development
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Green-synthesized CdO nanoparticles have demonstrated significant potential in biomedical
applications, particularly in cancer therapy and as antimicrobial agents.[1][4] Their cytotoxic
effects on cancer cells are believed to be mediated through the induction of oxidative stress
and apoptosis.[5]

Experimental Protocol: Green Synthesis of CdO
Nanoparticles using Calendula officinalis extract

This protocol is based on the methodology described for the synthesis of CdO nanopatrticles
using Calendula officinalis (pot marigold) flower extract.[6]

1. Preparation of Calendula officinalis Flower Extract: a. Collect fresh Calendula officinalis
flowers and wash them thoroughly with deionized water to remove any dust and impurities. b.
Air-dry the flowers in the shade for 5-7 days. c. Grind the dried flowers into a fine powder using
a blender. d. Add 10 g of the fine flower powder to 100 mL of deionized water in a 250 mL
Erlenmeyer flask. e. Heat the mixture at 60°C for 30 minutes with constant stirring. f. Cool the
extract to room temperature and filter it using Whatman No. 1 filter paper. g. The filtered extract
is now ready to be used for the synthesis of CdO nanoparticles.

2. Synthesis of CdO Nanopatrticles: a. Prepare a 0.1 M solution of cadmium nitrate (Cd(NO3)z2)
as the precursor salt. b. In a 250 mL beaker, add 50 mL of the prepared Calendula officinalis
flower extract. c. While stirring the extract, add 50 mL of the 0.1 M cadmium nitrate solution
dropwise. d. A color change in the solution indicates the initiation of nanoparticle formation. e.
Continue stirring the reaction mixture at room temperature for 4 hours. f. After the reaction is
complete, centrifuge the solution at 10,000 rpm for 15 minutes to pellet the CdO nanoparticles.
g. Discard the supernatant and wash the nanopatrticle pellet with deionized water and then with
ethanol to remove any unreacted precursors and phytochemicals. Repeat the centrifugation
and washing steps three times. h. Dry the purified CdO nanoparticles in a hot air oven at 80°C
for 2 hours. i. The dried powder can be stored for further characterization and application.

Characterization of CdO Nanoparticles

The synthesized CdO nanoparticles should be characterized using various analytical
techniques to determine their physicochemical properties.
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Characterization Technique

Purpose

Typical Results for Green-
Synthesized CdO NPs

UV-Visible Spectroscopy

To confirm the formation of
nanoparticles and determine

their optical properties.

A characteristic absorption

peak in the UV-Vis spectrum.

Fourier-Transform Infrared

(FTIR) Spectroscopy

To identify the functional
groups of biomolecules from
the plant extract that are
responsible for the reduction
and stabilization of the

nanoparticles.[7]

Peaks corresponding to
hydroxyl, carboxyl, and amine
groups.[7]

X-ray Diffraction (XRD)

To determine the crystalline
nature and phase purity of the

nanoparticles.[7]

Diffraction peaks
corresponding to the cubic

crystal structure of CdO.

Scanning Electron Microscopy
(SEM)

To visualize the surface
morphology and size of the

nanoparticles.[7]

Typically reveals spherical or
irregular disk-like

morphologies.[7]

Transmission Electron
Microscopy (TEM)

To determine the size, shape,
and internal structure of the
nanoparticles at a higher

resolution.[1]

Provides detailed information
on particle size distribution and

crystallinity.[1]

Quantitative Data Summary for Green-Synthesized CdO

Nanoparticles
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Particle Size
Plant Extract Precursor (nm) Morphology Reference
nm
Calendula ) ]
o Cadmium Nitrate - - [6]
officinalis
Tinospora
Cardifolia Cadmium Sulfate  20-55 Amorphous [1]8]
(stems)
Rhododendron
arboretum Cadmium Sulfate  20-55 Amorphous [1][8]
(flower)
Pichrorhiza )
Cadmium Sulfate  20-55 Amorphous [1]18]
Kurroa (roots)
Artemisia _ _ Crystalline cum
) Cadmium Nitrate - [7]
scoparia amorphous
Cannabis sativa Cadmium Nitrate 84 Irregular disk-like  [7]

Il. Green Synthesis of Lead Oxide (PbO)
Nanoparticles

Lead oxide nanoparticles have garnered interest for their applications in pigments, batteries,
and sensors.[9] The green synthesis of PbO nanopatrticles offers an environmentally benign
route to produce these materials, often utilizing plant extracts as reducing and stabilizing
agents.[3]

Applications in Drug Development

The biomedical applications of lead oxide nanoparticles are less explored compared to other
metal oxides due to the inherent toxicity of lead.[5][10] However, some studies have
investigated their antimicrobial and antioxidant properties.[2] It is crucial to note that the toxicity
of lead-containing nanoparticles is a significant concern and requires thorough investigation
before any potential therapeutic application.[10]
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Experimental Protocol: Green Synthesis of PbO
Nanoparticles using Mangifera indica extract

This protocol is based on the methodology described for the synthesis of PbO nanoparticles
using Mangifera indica (mango) leaf extract.[2][3]

1. Preparation of Mangifera indica Leaf Extract: a. Collect fresh Mangifera indica leaves and
wash them thoroughly with deionized water. b. Dry the leaves in a shade for 7-10 days. c.
Grind the dried leaves into a fine powder. d. Disperse 20 g of the leaf powder in 200 mL of
deionized water in a 500 mL beaker. e. Stir the mixture continuously for 1 hour at room
temperature. f. Filter the extract through Whatman No. 1 filter paper to obtain a clear solution.

2. Synthesis of PbO Nanoparticles: a. Prepare a 6 x 10~3 M solution of lead(ll) chloride (PbClz2)
as the precursor. b. In a 250 mL beaker, take 50 mL of the prepared Mangifera indica leaf
extract. c. While stirring, add the PbCl2 solution to the leaf extract. d. A change in color from
greenish to blackish indicates the formation of PbO nanoparticles.[3] e. Monitor the reaction
using a UV-Visible spectrophotometer for the appearance of the surface plasmon resonance
peak of PbO nanoparticles.[2] f. After the reaction is complete (typically after 24 hours),
centrifuge the solution at 5,000 rpm for 15 minutes.[3] g. Collect the nanoparticle pellet and
wash it with deionized water to remove impurities. h. Dry the purified PbO nanoparticles in an

oven.

Characterization of PbO Nanoparticles

The synthesized PbO nanoparticles should be characterized using similar techniques as for
CdO nanopatrticles to ascertain their properties.
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Characterization Technique

Purpose

Typical Results for Green-
Synthesized PbO NPs

UV-Visible Spectroscopy

To confirm nanoparticle

formation.

An absorption peak around
275 nm.[2]

Fourier-Transform Infrared
(FTIR) Spectroscopy

To identify the biomolecules

involved in the synthesis.

Peaks indicating the presence
of functional groups from the

plant extract.

X-ray Diffraction (XRD)

To determine the crystalline

structure.

Diffraction patterns
corresponding to the

crystalline phases of PbO.

Scanning Electron Microscopy
(SEM)

To observe the morphology

and size.

Reveals the shape and surface

features of the nanoparticles.

[1](7]

Energy-Dispersive X-ray (EDX)

Spectroscopy

To confirm the elemental

composition.

Shows peaks for lead and
oxygen, confirming the

formation of lead oxide.[7]

Quantitative Data Summary for Green-Synthesized PbO

Nanoparticles
Particle Size
Plant Extract Precursor (nm) Morphology Reference
nm
Mangifera indica Lead(ll) Chloride - - [2][3]
Uniform
Morus rubra - 22.4-29.2 o [11[7]
distribution
Muntingia )
- 60 - 85 Crystalline [6]
calabura
Helichrysum ] Spherical and
) Lead Bromide <100 ) ] [4]
sanguineum semi-spherical

lll. Visualization of Methodologies and Pathways
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Experimental Workflow for Green Synthesis of Metal
Oxide Nanoparticles

Plant Extract Preparation
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Y
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glanEiacy (e.9., CA(NO3)z, PbClz)
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\/
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\/
Washing
Y
Metal Oxide Nanoparticles
(CdO/PbO)
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UV-Vis FTIR XRD SEM TEM
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Caption: Workflow for green synthesis of metal oxide nanopatrticles.

Proposed Signaling Pathway for Nanoparticle-Induced
Cytotoxicity

Cancer Cell

CdO/PbO Increased ROS - Mitochondrial - Apoptosis
Nanoparticles (Reactive Oxygen Species) Oxidative Stress Dysfunction Caspase Activation (Cell Death)

Click to download full resolution via product page

Caption: Pathway of nanopatrticle-induced cytotoxicity in cancer cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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